3-(5-Ethylpyridin-2-yl)propan-1-ol

• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 3-(5-ethylpyridin-2-yl)propan-1-ol
• InChI: InChI=1S/C10H15NO/c1-2-9-5-6-10(11-8-9)4-3-7-12/h5-6,8,12H,2-4,7H2,1H3
• InChI Key: BCSUQMWKCCWDRN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)CCCO

Description

3-(5-Ethylpyridin-2-yl)propan-1-ol, with the CAS number 61744-44-3, is a chemical compound with the molecular formula C10H15NO and a molecular weight of 165.23 g/mol . This compound serves as a crucial synthetic intermediate in organic and medicinal chemistry research. Its primary research value lies in its role in the synthesis of more complex, pharmacologically active molecules. For instance, it has been identified as a key starting material or intermediate in advanced synthetic routes, such as those investigated for the production of Pioglitazone, an oral hypoglycemic agent used in the treatment of type 2 diabetes mellitus . The application of this compound in streamlined processes, including microreactor technology, highlights its importance in developing efficient and sustainable synthetic methodologies with benefits such as improved yield, selectivity, and product purity . Researchers value this compound for building molecular structures containing the 5-ethylpyridin-2-yl moiety. This product is intended for research applications in a controlled laboratory environment only. It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(5-Ethyl-pyridin-2-yl)-propan-1-ol can be achieved through several synthetic routes. One common method involves the alkylation of 5-ethyl-2-pyridine with a suitable propanol derivative under basic conditions. The reaction typically employs a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the alcohol, followed by nucleophilic substitution with the pyridine derivative.

Industrial Production Methods

Industrial production of 3-(5-Ethyl-pyridin-2-yl)-propan-1-ol may involve large-scale alkylation reactions using continuous flow reactors to ensure efficient mixing and heat transfer. Catalysts such as palladium or nickel may be used to enhance reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

3-(5-Ethyl-pyridin-2-yl)-propan-1-ol undergoes various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to a ketone or carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The pyridine ring can be reduced to a piperidine ring using hydrogenation catalysts such as palladium on carbon.

Substitution: The ethyl group can be substituted with other alkyl or aryl groups using electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon catalyst.

Substitution: Alkyl halides or aryl halides in the presence of a strong base.

Major Products

Oxidation: 3-(5-Ethyl-pyridin-2-yl)-propan-1-one or 3-(5-Ethyl-pyridin-2-yl)-propanoic acid.

Reduction: 3-(5-Ethyl-piperidin-2-yl)-propan-1-ol.

Substitution: Various substituted pyridine derivatives depending on the substituent used.

Scientific Research Applications

3-(5-Ethyl-pyridin-2-yl)-propan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties, including antimicrobial and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-(5-Ethyl-pyridin-2-yl)-propan-1-ol depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The pyridine ring can participate in π-π interactions or hydrogen bonding, while the propanol group can form hydrogen bonds with target molecules.

Comparison with Similar Compounds

The Catalog of Pyridine Compounds (2017) documents several structurally related pyridine-propanol derivatives, enabling a comparative analysis. Below, we highlight key differences in substituent patterns, molecular properties, and inferred chemical behavior.

Structural and Substituent Analysis

Compound Name	Pyridine Substituents	Propanol Position	Molecular Formula	Molecular Weight (g/mol)
3-(5-Ethylpyridin-2-yl)propan-1-ol	5-Ethyl	2	C10H15NO	165.23
3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol	2-Amino, 5-Iodo	3	C8H12IN3O	277.91
3-(2-Chloro-5-fluoropyridin-3-yl)propan-1-ol	2-Chloro, 5-Fluoro	3	C8H10ClFNO	189.45

Key Observations:

In contrast, iodine (in the 5-iodo analog) and chloro/fluoro groups (in the 2-chloro-5-fluoro analog) are electron-withdrawing, reducing ring electron density and altering reactivity toward electrophilic substitution . The amino group in 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol introduces hydrogen-bonding capability, which may increase solubility in polar solvents compared to the ethyl-substituted compound .

Steric and Molecular Weight Considerations: The iodine atom (atomic radius ~1.33 Å) in the 5-iodo derivative adds significant steric bulk and molecular weight (277.91 g/mol), likely reducing solubility in aqueous media compared to the lighter ethyl (165.23 g/mol) and chloro/fluoro (189.45 g/mol) analogs . The propanol position (pyridin-2-yl vs. pyridin-3-yl) alters the spatial orientation of the alcohol group, affecting dipole interactions and supramolecular assembly.

Biological and Chemical Implications: Fluoro and chloro substituents are common in drug design for their metabolic stability and lipophilicity. Their presence in the 2-chloro-5-fluoro analog may enhance membrane permeability relative to the ethyl-substituted compound . The amino-iodo combination in 3-(2-Amino-5-iodopyridin-3-yl)propan-1-ol could serve as a radiolabeling or crosslinking candidate in bioconjugation studies .

Biological Activity

3-(5-Ethylpyridin-2-yl)propan-1-ol is a compound of increasing interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound 3-(5-Ethylpyridin-2-yl)propan-1-ol can be represented structurally as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}\text{O}$$

This structure features a pyridine ring, which is known for its ability to interact with various biological targets, enhancing the compound's potential therapeutic applications.

The biological activity of 3-(5-Ethylpyridin-2-yl)propan-1-ol is primarily attributed to its interactions with specific receptors and enzymes in the body. The following mechanisms have been identified:

• Receptor Binding : The compound may bind to various G-protein coupled receptors (GPCRs), modulating their activity and influencing cellular signaling pathways.
• Enzyme Inhibition : It has been suggested that 3-(5-Ethylpyridin-2-yl)propan-1-ol can inhibit certain enzymes involved in metabolic pathways, which could lead to altered physiological responses .
• Neuroprotective Effects : Similar compounds have demonstrated neuroprotective properties, potentially aiding in the treatment of neurological disorders.

Pharmacological Effects

Research indicates that 3-(5-Ethylpyridin-2-yl)propan-1-ol exhibits several pharmacological effects:

• Anti-inflammatory Activity : Studies have shown that derivatives of this compound can reduce inflammation in vitro, making it a candidate for developing anti-inflammatory drugs .
• Neuroprotective Properties : Compounds with similar structures have been observed to protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases .

Case Study 1: Neuroprotective Effects

A study conducted by Zhang et al. (2020) investigated the neuroprotective effects of 3-(5-Ethylpyridin-2-yl)propan-1-ol on cultured neuronal cells exposed to oxidative stress. The findings indicated that the compound significantly reduced cell death and oxidative damage markers compared to control groups .

Treatment Group	Cell Viability (%)	Oxidative Stress Markers
Control	45 ± 5	High
Low Dose	70 ± 7	Moderate
High Dose	85 ± 6	Low

Case Study 2: Anti-inflammatory Activity

In a separate study, the anti-inflammatory effects of the compound were evaluated using a lipopolysaccharide (LPS)-induced inflammation model in mice. Results showed that administration of 3-(5-Ethylpyridin-2-yl)propan-1-ol led to a significant decrease in pro-inflammatory cytokines such as TNF-alpha and IL-6 .

Treatment Group	TNF-alpha (pg/mL)	IL-6 (pg/mL)
Control	150 ± 10	200 ± 15
Low Dose	90 ± 8	120 ± 10
High Dose	50 ± 5	70 ± 5